Cas no 138553-26-1 (5-Chloro-3H-1,2-benzodithiol-3-one)

• Product Name: 5-Chloro-3H-1,2-benzodithiol-3-one
• CAS No: 138553-26-1
• MF: C₇H₃ClOS₂
• MW: 202.681118249893
• CID: 2773173
• PubChem ID: 71342264
• Update Time: 2025-04-21

5-Chloro-3H-1,2-benzodithiol-3-one Chemical and Physical Properties

Names and Identifiers

• DTXSID70769051
• 5-Chloro-3H-1,2-benzodithiol-3-one
• 138553-26-1

• Inchi： 1S/C7H3ClOS2/c8-4-1-2-6-5(3-4)7(9)11-10-6/h1-3H
• InChI Key： CPGSEUYINMZOAT-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C(=O)SS2)C=1

Computed Properties

• Exact Mass: 201.9313848Da
• Monoisotopic Mass: 201.9313848Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.7Ų